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A Comparative Guide to Calcium Pidolate for
Enhancing Eggshell Quality
For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of calcium pidolate's performance against other

calcium supplements in improving eggshell quality in laying hens. The information presented is

collated from various scientific studies to aid in research and development efforts. Detailed

experimental protocols for key assessment methods are also included.

Comparative Performance of Calcium Sources on
Eggshell Quality
The efficacy of calcium supplementation on eggshell quality is a critical area of poultry

research. While calcium carbonate (from limestone or oyster shells) is the most common

source, organic calcium salts like calcium pidolate and calcium lactate are being explored for

their potential superior bioavailability. The following tables summarize findings from various

studies on the impact of different calcium sources on key eggshell quality parameters.

Table 1: Effect of Different Calcium Sources on Eggshell Thickness (mm)
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Calcium Source Dosage
Eggshell Thickness
(mm)

Study Highlights

Calcium Pidolate 300 ppm
No significant change

vs. control

A study on

commercial free-range

layers from 50 weeks

of age showed no

significant increase in

shell thickness.[1][2]

96.90% premix Reduced thickness

High concentration

without adjusting total

dietary calcium led to

negative effects in 70-

week-old hens.[3]

with 25-

hydroxycholecalciferol
0.391 - 0.404

A study on

commercial laying

hens from 21 to 50

weeks of age.[4]

Calcium Carbonate

(Limestone)

Standard Diet

(Control)
0.354 - 0.372

Age-related variations

observed in laying

hens.

100% fine vs. 75%

coarse + 25% fine

No significant

difference

Study on laying hens

from 60 to 72 weeks

of age.[5]

3.5% - 4.7% of diet
Linear increase with

dosage

Increased dietary

calcium improved

shell thickness in

aged laying hens.[6]

Oyster Shell
Substitution for

limestone

No significant

difference

No significant effect

on eggshell thickness

was observed in one

study.[7][8]

Fortified ration (4%) Data not specified A study was

conducted to observe
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the benefits of oyster

shell supplementation.

[9]

Calcium Lactate

0.25%, 0.5%, 1.0%

substitution for

limestone

Increased thickness

(0.5% was optimal)

Dietary addition of

calcium lactate

enhanced eggshell

thickness in aged

laying hens.[10][11]

Table 2: Effect of Different Calcium Sources on Eggshell Breaking Strength (N)
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Calcium Source Dosage
Eggshell Breaking
Strength (N)

Study Highlights

Calcium Pidolate 300 ppm
Significant increase

(+0.7N)

A small but significant

increase was

observed in

commercial free-range

layers from 50 weeks

of age.[1]

with 25-

hydroxycholecalciferol
40.43 - 42.01

A study on

commercial laying

hens from 21 to 50

weeks of age showed

fluctuating but

generally lower

strength towards the

end.[4]

Calcium Carbonate

(Limestone)

Standard Diet

(Control)
~21.6 - 28.1

Breaking strength

dropped in hens

receiving only

pulverized limestone

over a nine-month

period.[12]

Fine vs. Coarse

particles

No significant

difference

The particle size of

calcium carbonate did

not significantly affect

the breaking strength.

[13]

3.5% - 4.7% of diet
Linear increase with

dosage

Eggshell strength

improved with

increasing dietary

calcium levels in aged

laying hens.[6]

Oyster Shell Substitution for

limestone

28.1 (vs. 21.6 for

limestone alone)

Markedly superior

breaking strength
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compared to

limestone alone after

nine months of lay.[12]

Calcium Lactate

0.25%, 0.5%, 1.0%

substitution for

limestone

Enhanced strength

(0.5% was optimal)

Dietary calcium

lactate improved

eggshell strength in

aged laying hens.[10]

[11]

Experimental Protocols
Accurate and consistent measurement of eggshell quality is paramount in research. Below are

detailed methodologies for key experiments cited in the literature.

Eggshell Thickness Measurement
This protocol describes the manual measurement of eggshell thickness using a micrometer, a

widely used and accessible method.

Apparatus: A digital micrometer with a rounded anvil or a ball attachment to accommodate

the curvature of the eggshell. The micrometer should have a precision of at least 0.01 mm.

[14][15][16]

Procedure:

Break the egg and carefully remove the contents.

Gently wash the shell fragments to remove any remaining albumen and membranes.

Allow the shell fragments to dry completely at room temperature or in a drying oven.[15]

Take measurements from at least three different points around the equator of the eggshell

to ensure a representative average.[15]

Place a piece of the dried shell between the anvil and the spindle of the micrometer and

gently tighten until the ratchet clicks.
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Record the measurement and repeat for all selected points.

The average of these measurements is recorded as the eggshell thickness.

Eggshell Breaking Strength Measurement
This protocol outlines the procedure for determining the force required to fracture an eggshell

using a texture analyzer or a dedicated egg force reader.[17]

Apparatus: A texture analyzer equipped with a compression probe (e.g., 75mm diameter) or

an Egg Force Reader.[18][19][20]

Procedure:

Place the intact egg on the support platform of the instrument. The egg can be positioned

either horizontally or vertically, but the orientation should be consistent across all samples.

[18][19][20]

Set the parameters of the instrument, including the probe speed (e.g., pre-test speed of

2.0 mm/s, test speed of 1.0 mm/s, and post-test speed of 4.0 mm/s).[18][19][20]

Initiate the test. The probe will descend at a constant speed and apply a compressive

force to the eggshell until a fracture is detected.

The instrument records the maximum force (in Newtons or kilograms-force) applied at the

point of fracture. This value represents the eggshell breaking strength.[17]

Egg Specific Gravity Measurement
This protocol details the flotation method for determining egg specific gravity, an indirect

measure of eggshell thickness.[21][22][23]

Apparatus: A series of calibrated saline (NaCl) solutions of varying specific gravities (e.g.,

from 1.070 to 1.090 in 0.005 increments), a hydrometer for calibration, and baskets for

dipping the eggs.[21][22]

Procedure:
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Prepare and calibrate the saline solutions using a hydrometer to ensure accuracy. The

temperature of the solutions and the eggs should be similar.[23]

Start by placing a basket of eggs in the solution with the lowest specific gravity.

Eggs that float in this solution are recorded as having that specific gravity.

Remove the eggs that sink and place them in the next solution of higher specific gravity.

Repeat this process, moving the sinking eggs to progressively higher density solutions

until all eggs have floated.

The specific gravity of an egg is recorded as the specific gravity of the solution in which it

first floats.[21][22]

Visualizing the Pathways and Processes
To better understand the mechanisms of action and experimental designs, the following

diagrams have been generated using Graphviz.
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Transport & Regulation

Eggshell Formation (Shell Gland)
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Caption: Calcium absorption, transport, and deposition pathway in laying hens.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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